Cas no 1351659-10-3 (N-(3,4-dichlorophenyl)-2-(furan-2-amido)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-5-carboxamide)
N-(3,4-dichlorophenyl)-2-(furan-2-amido)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-5-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(3,4-dichlorophenyl)-2-(furan-2-amido)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-5-carboxamide
- 1351659-10-3
- AKOS024537196
- F6195-1924
- N-(3,4-dichlorophenyl)-2-(furan-2-carbonylamino)-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridine-5-carboxamide
- VU0535674-1
- N-(3,4-dichlorophenyl)-2-(furan-2-carboxamido)-6,7-dihydrothiazolo[5,4-c]pyridine-5(4H)-carboxamide
-
- Inchi: 1S/C18H14Cl2N4O3S/c19-11-4-3-10(8-12(11)20)21-18(26)24-6-5-13-15(9-24)28-17(22-13)23-16(25)14-2-1-7-27-14/h1-4,7-8H,5-6,9H2,(H,21,26)(H,22,23,25)
- InChI Key: WLTDSRYSACZYAK-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)NC(N1CC2=C(CC1)N=C(NC(C1=CC=CO1)=O)S2)=O)Cl
Computed Properties
- Exact Mass: 436.0163669g/mol
- Monoisotopic Mass: 436.0163669g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 3
- Complexity: 601
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 116Ų
N-(3,4-dichlorophenyl)-2-(furan-2-amido)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-5-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6195-1924-2μmol |
N-(3,4-dichlorophenyl)-2-(furan-2-amido)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-5-carboxamide |
1351659-10-3 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6195-1924-5μmol |
N-(3,4-dichlorophenyl)-2-(furan-2-amido)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-5-carboxamide |
1351659-10-3 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6195-1924-10μmol |
N-(3,4-dichlorophenyl)-2-(furan-2-amido)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-5-carboxamide |
1351659-10-3 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6195-1924-20μmol |
N-(3,4-dichlorophenyl)-2-(furan-2-amido)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-5-carboxamide |
1351659-10-3 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6195-1924-1mg |
N-(3,4-dichlorophenyl)-2-(furan-2-amido)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-5-carboxamide |
1351659-10-3 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6195-1924-2mg |
N-(3,4-dichlorophenyl)-2-(furan-2-amido)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-5-carboxamide |
1351659-10-3 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6195-1924-3mg |
N-(3,4-dichlorophenyl)-2-(furan-2-amido)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-5-carboxamide |
1351659-10-3 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6195-1924-4mg |
N-(3,4-dichlorophenyl)-2-(furan-2-amido)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-5-carboxamide |
1351659-10-3 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6195-1924-5mg |
N-(3,4-dichlorophenyl)-2-(furan-2-amido)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-5-carboxamide |
1351659-10-3 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6195-1924-10mg |
N-(3,4-dichlorophenyl)-2-(furan-2-amido)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-5-carboxamide |
1351659-10-3 | 10mg |
$79.0 | 2023-09-09 |
N-(3,4-dichlorophenyl)-2-(furan-2-amido)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-5-carboxamide Related Literature
-
1. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
Additional information on N-(3,4-dichlorophenyl)-2-(furan-2-amido)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-5-carboxamide
N-(3,4-Dichlorophenyl)-2-(Furan-2-amido)-4H,5H,6H,7H-[1,3]Thiazolo[5,4-c]Pyridine-5-Carboxamide: A Comprehensive Overview
In the ever-evolving landscape of chemical research and development, the compound CAS No. 1351659-10-3, also known as N-(3,4-dichlorophenyl)-2-(furan-2-amido)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-5-carboxamide, has emerged as a fascinating subject of study. This compound represents a unique blend of structural complexity and functional versatility, making it a prime candidate for various applications in the fields of pharmacology and materials science.
The molecular structure of this compound is characterized by a thiazolo[5,4-c]pyridine core system. This heterocyclic framework is further substituted with a 3,4-dichlorophenyl group and a furan-2-amido moiety. The presence of these substituents introduces significant electronic and steric effects that influence the compound's chemical reactivity and biological activity. Recent studies have highlighted the potential of such structures in modulating enzyme activity and receptor binding affinity.
One of the most intriguing aspects of this compound is its synthesis pathway. Researchers have employed a variety of methodologies to construct the thiazolo[5,4-c]pyridine skeleton. These methods include cyclization reactions involving appropriate thioamides and amidines under thermal or microwave-assisted conditions. The incorporation of the 3,4-dichlorophenyl group and furan-2-amido substituents has been achieved through nucleophilic aromatic substitution and amide coupling reactions respectively.
Recent advancements in computational chemistry have enabled detailed investigations into the electronic properties of this compound. Density functional theory (DFT) calculations have revealed that the thiazolo[5,4-c]pyridine system exhibits significant conjugation across its heteroatoms. This extended conjugation not only enhances the compound's stability but also imparts unique optical properties that could be exploited in optoelectronic devices.
From a biological standpoint, this compound has shown promising results in preliminary assays targeting key enzymes involved in metabolic pathways. For instance, studies conducted using recombinant enzymes have demonstrated moderate inhibitory activity against certain serine proteases. These findings suggest that further optimization of the substituent pattern could lead to more potent inhibitors with potential therapeutic applications.
In addition to its enzymatic activity studies, this compound has also been evaluated for its potential as a building block in supramolecular chemistry. Its ability to form hydrogen bonds with complementary molecules makes it an attractive candidate for constructing self-assembled nanostructures. Researchers have successfully demonstrated the formation of stable aggregates in both solution and solid-state environments.
Looking ahead, ongoing research is focused on exploring the stereochemical aspects of this compound's synthesis and its impact on biological activity. The development of enantioselective synthetic routes could pave the way for accessing chiral derivatives with enhanced selectivity in biological systems.
In conclusion, N-(3,4-dichlorophenyl)-2-(furan-2-amido)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-5-carboxamide stands as a testament to the ingenuity of modern chemical synthesis and its potential applications across diverse scientific disciplines. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial advancements.
1351659-10-3 (N-(3,4-dichlorophenyl)-2-(furan-2-amido)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-5-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)